Cas no 20035-08-9 (Sodium Ethanesulfinate)

• Product Name: Sodium Ethanesulfinate
• CAS No: 20035-08-9
• MF: C₂H₅NaO₂S
• MW: 116.11467051506
• MDL: MFCD06659476
• CID: 51453
• PubChem ID: 22986214
• Update Time: 2025-06-12

Sodium Ethanesulfinate Chemical and Physical Properties

Names and Identifiers

• Sodium ethanesulfinate
• Ethane sulfinic acid sodium salt
• Aethansulfinsaeure,Natriumsalz
• sodium ethanesulphinate
• Ethanesulfinic acid, sodium salt
• sodium,ethanesulfinate
• sodium ethylsulfinate
• Sodium Ethane Sulfinate
• C2H5NaO2S
• UWIVVFQECQYHOB-UHFFFAOYSA-M
• TRA0048905
• SY005659
• Ethanesulfinic acid, sodium salt (8CI,9CI)
• V4154
• Sodium E
• Sodium Ethanesulfinate

• MDL： MFCD06659476
• Inchi： 1S/C2H6O2S.Na/c1-2-5(3)4;/h2H2,1H3,(H,3,4);/q;+1/p-1
• InChI Key： UWIVVFQECQYHOB-UHFFFAOYSA-M
• SMILES： S(CC)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 115.99100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 46.8
• Topological Polar Surface Area: 59.3

Experimental Properties

• Density: 1.372
• Melting Point: 292°C
• Boiling Point: 244℃ at 760 mmHg
• PSA: 59.34000
• LogP: 0.75110

Sodium Ethanesulfinate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Sulfinic acids and derivatives Alkanesulfinic acids and derivatives Alkanesulfinic acids
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on Sodium Ethanesulfinate

Sodium Ethanesulfinate (CAS No. 20035-08-9): A Comprehensive Overview

Sodium Ethanesulfinate (CAS No. 20035-08-9) is a versatile compound with significant applications in various fields, including organic synthesis, pharmaceuticals, and materials science. This comprehensive overview aims to provide a detailed understanding of its chemical properties, synthesis methods, and recent advancements in its utilization.

Chemical Properties

Sodium Ethanesulfinate is a white crystalline solid with the molecular formula C₂H₅NaO₃S. It has a molar mass of 126.11 g/mol and is highly soluble in water. The compound exhibits excellent thermal stability and can be stored under normal conditions without significant degradation. Its unique chemical structure, featuring an ethyl group attached to a sulfinate moiety, makes it an important intermediate in various synthetic pathways.

Synthesis Methods

The synthesis of sodium ethanesulfinate can be achieved through several methods, each with its own advantages and limitations. One common approach involves the reaction of ethyl bromide with sodium sulfite in an aqueous medium. This method is straightforward and yields high purity products. Another method involves the oxidation of ethyl mercaptan to form ethyl sulfinate, which is then neutralized with sodium hydroxide to produce the desired compound.

Applications in Organic Synthesis

Sodium Ethanesulfinate plays a crucial role in organic synthesis due to its reactivity and functional group versatility. It serves as a valuable building block for the synthesis of complex organic molecules, particularly those containing sulfur functionalities. Recent studies have highlighted its utility in the formation of sulfonamides and sulfoxides, which are important intermediates in the pharmaceutical industry.

Pharmaceutical Applications

In the pharmaceutical sector, sodium ethanesulfinate has gained attention for its potential as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into active drugs within the body through metabolic processes. The sulfinate moiety in sodium ethanesulfinate can be designed to release active drug molecules under specific physiological conditions, enhancing drug delivery and efficacy.

A notable example is its use in the development of prodrugs for anticancer therapy. Research has shown that sodium ethanesulfinate-based prodrugs can improve the solubility and bioavailability of hydrophobic anticancer agents, thereby enhancing their therapeutic index. This approach has shown promising results in preclinical studies and is currently being explored for clinical applications.

Materials Science Applications

Beyond pharmaceuticals, sodium ethanesulfinate has found applications in materials science, particularly in the synthesis of functional polymers and coatings. Its ability to undergo controlled polymerization reactions makes it an attractive monomer for the preparation of sulfonated polymers with tailored properties. These polymers have been used in various applications, including ion-exchange membranes, electrolytes for batteries, and water treatment systems.

Recent Research Advancements

The ongoing research on sodium ethanesulfinate continues to uncover new possibilities for its application. Recent studies have focused on optimizing its synthesis methods to improve yield and purity while reducing environmental impact. Additionally, efforts are being made to explore its potential in emerging fields such as green chemistry and sustainable materials.

In green chemistry, researchers are investigating the use of environmentally friendly solvents and catalysts for the synthesis of sodium ethanesulfinate. These approaches aim to minimize waste generation and energy consumption, aligning with the principles of sustainable chemistry.

In conclusion, sodium ethanesulfinate (CAS No. 20035-08-9) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical properties make it an indispensable reagent in organic synthesis, pharmaceutical development, and materials science. As research continues to advance, the potential uses of this compound are likely to expand further, contributing to innovations in multiple fields.